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Abstract
Evofolin B is a naturally occurring phenol compound found in a variety of plant species.

Despite its identification and chemical characterization, publicly available scientific literature

detailing its specific biological activities and potential therapeutic applications is exceptionally

limited. This technical guide synthesizes the currently available information on Evofolin B and,

by examining structurally related phenolic compounds, explores its potential therapeutic

avenues. This document aims to serve as a foundational resource to stimulate and guide future

research into the pharmacological properties of Evofolin B.

Introduction
Evofolin B is a natural phenol with the chemical formula C17H18O6.[1][2][3] It has been

identified in various plants, including Tetradium glabrifolium, Microtropis japonica, and Sida

acuta.[1][2][3] As a member of the phenol class of compounds, Evofolin B belongs to a large

family of molecules known for a wide range of biological activities, including antioxidant, anti-

inflammatory, and anticancer effects. However, specific studies on the bioactivity of Evofolin B
are not readily available in the current scientific literature. This guide will therefore provide the

known chemical information for Evofolin B and then extrapolate potential therapeutic

applications by discussing the established mechanisms of similar phenolic compounds.
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Chemical Properties of Evofolin B
A summary of the key chemical identifiers and properties of Evofolin B is presented in Table 1.

Property Value Source

Molecular Formula C17H18O6 [1][2][3]

Molecular Weight 318.32 g/mol [1][2]

IUPAC Name
3-hydroxy-1,2-bis(4-hydroxy-3-

methoxyphenyl)propan-1-one
[1]

Synonyms
(-)-Evofolin B,

CHEMBL448601
[1][2]

CAS Number 168254-96-4 [4]

Potential Therapeutic Applications and Future
Research Directions
Due to the lack of specific preclinical or clinical data on Evofolin B, this section will explore

potential therapeutic applications based on the known activities of structurally related phenolic

compounds and flavonoids. These hypotheses should serve as a basis for future experimental

investigation.

Potential Anti-Cancer Activity
Many phenolic compounds exhibit anti-cancer properties by modulating key signaling pathways

involved in cell proliferation, apoptosis, and metastasis.

Hypothesized Mechanism of Action:

Induction of Apoptosis: Evofolin B may induce programmed cell death in cancer cells by

activating intrinsic or extrinsic apoptotic pathways. This could involve the modulation of Bcl-2

family proteins and the activation of caspases.

Cell Cycle Arrest: It could potentially halt the proliferation of cancer cells by causing cell cycle

arrest at various checkpoints (e.g., G1/S or G2/M).
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Inhibition of Pro-Cancer Signaling Pathways: Phenolic compounds are known to inhibit

signaling pathways that are often dysregulated in cancer, such as the PI3K/Akt, MAPK, and

NF-κB pathways.

Below is a hypothetical signaling pathway that could be investigated for modulation by

Evofolin B in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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